![molecular formula C15H15F3N4O B7592052 N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine](/img/structure/B7592052.png)
N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its ability to modulate various biological pathways, making it a promising candidate for the development of new drugs. In
Mechanism of Action
The mechanism of action of N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit PI3K, Akt, mTOR, and JAK2, all of which are involved in cell growth and survival. By inhibiting these pathways, this compound can induce apoptosis and inhibit cell proliferation, making it a potential anticancer agent. Additionally, this compound has been shown to modulate the activity of various transcription factors, such as NF-κB and STAT3, which are involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate immune responses. In vivo studies have shown that this compound can inhibit tumor growth and metastasis, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine is its ability to modulate multiple biological pathways, making it a versatile compound for studying various cellular processes. Additionally, this compound has been shown to have low toxicity in animal models, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine. One area of focus is the development of new formulations that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on various biological pathways. Finally, preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models, with the ultimate goal of developing new drugs for the treatment of cancer, autoimmune disorders, and neurodegenerative diseases.
Synthesis Methods
The synthesis of N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine involves the reaction of 2-chloro-6-(trifluoromethyl)pyrimidin-4-amine with 3-hydroxymethyl oxolane and 4-cyanopyridine in the presence of a base. The reaction proceeds through a series of steps, including nucleophilic substitution, cyclization, and dehydration, to yield the final product. This synthesis method has been optimized to produce high yields of pure compound, making it suitable for large-scale production.
Scientific Research Applications
N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine has been studied extensively for its potential as a therapeutic agent. This compound has been shown to modulate various biological pathways, including the PI3K/Akt/mTOR pathway, the MAPK pathway, and the JAK/STAT pathway. These pathways are involved in a wide range of cellular processes, including cell growth, proliferation, differentiation, and survival. By modulating these pathways, this compound has the potential to treat a variety of diseases, including cancer, autoimmune disorders, and neurodegenerative diseases.
properties
IUPAC Name |
N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N4O/c16-15(17,18)12-7-13(20-8-10-3-6-23-9-10)22-14(21-12)11-1-4-19-5-2-11/h1-2,4-5,7,10H,3,6,8-9H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVHFAVZMIQMAAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CNC2=NC(=NC(=C2)C(F)(F)F)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.